Scandium(3+);tribromide

• CAS No.: 13465-59-3
• Molecular Formula: Br3Sc
• Molecular Weight: 284.67 g/mol
• IUPAC Name: tribromoscandium
• InChI: InChI=1S/3BrH.Sc/h3*1H;/q;;;+3/p-3
• InChI Key: APPHYFNIXVIIJR-UHFFFAOYSA-K
• SMILES: [Sc+3].[Br-].[Br-].[Br-]
• Canonical SMILES: [Sc](Br)(Br)Br

Description

Scandium(3+);tribromide, also known as scandium tribromide, is a chemical compound composed of scandium and bromine with the formula ScBr₃. It is a trihalide, hygroscopic, and water-soluble compound. Scandium tribromide is known for its unique properties and applications in various fields, including chemistry and materials science .

Scientific Research Applications

Scandium tribromide has several scientific research applications:

Chemistry: It is used in solid-state synthesis to create unique clusters and complexes with interesting magnetic and structural properties.

Materials Science: Scandium tribromide is utilized in the preparation of materials with specific electronic and magnetic characteristics.

Catalysis: It serves as a catalyst in various chemical reactions, enhancing reaction rates and selectivity.

Optical Sensors: Scandium tribromide is used in the development of highly selective and ultra-sensitive optical sensors for detecting scandium ions.

Mechanism of Action

Target of Action

Scandium(3+);tribromide, also known as Scandium bromide or ScBr3, is a trihalide, hygroscopic, water-soluble chemical compound of scandium and bromine These clusters are of interest for their structure and magnetic properties .

Mode of Action

It’s known that this compound is produced through the burning of scandium in bromine gas . The reaction is as follows:

2 Sc (s) + 3 Br2 (g) → 2 ScBr3 (s) 

This suggests that this compound interacts with its targets through chemical reactions, leading to the formation of new compounds.

Biochemical Pathways

It’s known that this compound is used for solid-state synthesis of unusual clusters . These clusters may affect various biochemical pathways depending on their structure and magnetic properties.

Pharmacokinetics

It’s known that this compound is a water-soluble compound , which suggests that it may have good bioavailability.

Result of Action

It’s known that this compound is used for solid-state synthesis of unusual clusters . These clusters may have various molecular and cellular effects depending on their structure and magnetic properties.

Action Environment

The action of this compound can be influenced by various environmental factors. For example, the synthesis of this compound involves the burning of scandium in bromine gas , suggesting that the presence of bromine gas is a crucial environmental factor for its action. Furthermore, as a water-soluble compound , the presence of water may also influence the action of this compound.

Safety and Hazards

Scandium(3+);tribromide is considered hazardous by the 2012 OSHA Hazard Communication Standard. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

Scandium is a transition metal mostly used in a developing technology of solid oxide fuel cells (SOFCs) and Sc-Al alloys. In the future, Scandium(3+);tribromide could potentially be used in these applications.

Preparation Methods

Scandium tribromide can be synthesized through several methods:

Scandium tribromide is produced by burning scandium in bromine gas:

Direct Reaction: $$2 \text{Sc} (s) + 3 \text{Br}_2 (g) \rightarrow 2 \text{ScBr}_3 (s)$$2Sc(s)+3Br2​(g)→2ScBr3​(s)

Reaction with Hydrobromic Acid: Scandium tribromide can also be prepared by reacting excess hydrobromic acid with scandium oxide, followed by crystallization of the hexahydrate from the solution.

Ammonium Bromide Route: Heating a reaction mixture of ammonium bromide and scandium oxide or scandium bromide hexahydrate through an intermediate compound, (NH₄)₃ScBr₆, decomposes to obtain anhydrous scandium tribromide.

Chemical Reactions Analysis

Scandium tribromide undergoes various chemical reactions, including:

Oxidation and Reduction: Scandium tribromide can participate in redox reactions, where scandium can change its oxidation state.

Substitution Reactions: It can undergo substitution reactions with other halides or ligands, forming different scandium complexes.

Complex Formation: Scandium tribromide is used in the synthesis of unusual clusters such as Sc₁₉Br₂₈Z₄ (Z = Mn, Fe, Os, or Ru), which are of interest for their structure and magnetic properties.

Comparison with Similar Compounds

Scandium tribromide can be compared with other scandium halides such as scandium fluoride, scandium chloride, and scandium triiodide. Each of these compounds has unique properties and applications:

Scandium Fluoride (ScF₃): Known for its high melting point and use in optical materials.

Scandium Chloride (ScCl₃): Used in the synthesis of other scandium compounds and as a catalyst in organic reactions.

Scandium Triiodide (ScI₃): Utilized in the preparation of scandium-containing materials with specific electronic properties.

Scandium tribromide stands out due to its specific reactivity and the ability to form unique clusters and complexes, making it valuable in research and industrial applications.